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Compound of Interest

Compound Name: cis-13-Octadecenoic acid

Cat. No.: B077471

Essential Safety and Handling Guide for cis-13-
Octadecenoic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling cis-13-Octadecenoic acid in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Name cis-13-Octadecenoic acid
Synonyms 13Z-octadecenoic acid
Molecular Formula C18H3402

Molecular Weight 282.5 g/mol

CAS Number 13126-39-1

Hazard Identification and Personal Protective
Equipment (PPE)
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cis-13-Octadecenoic acid is classified as an irritant. Adherence to the following GHS

classifications and recommended PPE is critical for safe handling.[1]

GHS Hazard Classification:[1]

Hazard Code Hazard Statement GHS Pictogram Signal Word

H315 Causes skin irritation Exclamation Warning
Causes serious eye _ _

H319 o Exclamation Warning
irritation
May cause respiratory . .

H335 Exclamation Warning

irritation

Recommended Personal Protective Equipment (PPE):

Area of Protection

Recommended PPE

Eye Protection

Safety glasses with side-shields or goggles are

required to prevent eye contact.[2]

Skin Protection

Wear a chemical-resistant apron and long-
sleeved clothing.[2] Nitrile or other appropriate
chemical-resistant gloves should be worn at all
times.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are
mandatory.[2]

Respiratory

A respirator is not typically necessary for normal
handling.[2] Ensure adequate ventilation or use
a fume hood.

Operational and Disposal Plans

Handling and Storage:
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o Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize
inhalation of any vapors or aerosols.

o Storage: Keep the container tightly closed and store in a cool, dry place.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Spill Response:
e Evacuate: Clear the immediate area of the spill.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert absorbent material such as vermiculite, dry sand, or earth to contain
the spill.

o Collect: Carefully collect the absorbed material into a suitable, labeled container for chemical
waste.

e Clean: Clean the spill area thoroughly with an appropriate solvent and then with soap and
water.

Disposal Plan:

Waste from cis-13-Octadecenoic acid must be disposed of in accordance with federal, state,
and local regulations.[2]

e Unused Product: Dispose of as chemical waste through a licensed waste disposal company.
Do not pour down the drain.

o Contaminated Materials: Any materials, such as gloves, paper towels, or absorbent pads,
that come into contact with the acid should be collected in a sealed, labeled container and
disposed of as chemical waste.

Experimental Workflow for Handling cis-13-
Octadecenoic Acid
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The following diagram outlines the standard procedure for safely handling cis-13-
Octadecenoic acid in a laboratory setting.

Preparation

)

)

Cleanup & Disposal

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of cis-13-Octadecenoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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